Cas no 6967-47-1 (Ethyl 2-Cyanovalerate)

• Product Name: Ethyl 2-Cyanovalerate
• CAS No: 6967-47-1
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 841491
• PubChem ID: 249721
• Update Time: 2025-04-19

Ethyl 2-Cyanovalerate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-cyanopentanoate
• ETHYL 2-CYANOVALERATE
• 2-cyanopentanoic acid ethyl ester
• 2-cyano-valeric acid ethyl ester
• 2-Cyan-valeriansaeure-aethylester
• ethyl cyanovalerate
• Propylmalonsaeure-aethylester-nitril
• DTXSID70290370
• CS-0106460
• MLVRCZPSHCVRHN-UHFFFAOYSA-N
• NSC-68329
• EN300-58906
• Z878453462
• SCHEMBL9183202
• AKOS006239286
• NSC68329
• ETHYL2-CYANOVALERATE
• A898168
• 6967-47-1
• Ethyl 2-Cyanovalerate

• Inchi： 1S/C8H13NO2/c1-3-5-7(6-9)8(10)11-4-2/h7H,3-5H2,1-2H3
• InChI Key： MLVRCZPSHCVRHN-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C#N)CCC)=O

Computed Properties

• Exact Mass: 155.09500
• Monoisotopic Mass: 155.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• PSA: 50.09000
• LogP: 1.48938

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters